4-(Cyclopentylmethyl)-1,4-thiazinane 1,1-dioxide

• IUPAC Name: 4-(cyclopentylmethyl)-1,4-thiazinane 1,1-dioxide
• InChI: InChI=1S/C10H19NO2S/c12-14(13)7-5-11(6-8-14)9-10-3-1-2-4-10/h10H,1-9H2
• InChI Key: HRAPZHPUUXWUTA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CN2CCS(=O)(=O)CC2
• Molecular Formula: C10H19NO2S
• Molecular Weight: 217.33 g/mol

Description

“4-(Cyclopentylmethyl)-1,4-thiazinane 1,1-dioxide” is a compound that contains a thiazinane ring, which is a six-membered ring containing one sulfur atom, one nitrogen atom, and four carbon atoms. The cyclopentylmethyl group is attached to the 4th carbon of the thiazinane ring.

Molecular Structure Analysis

The molecular structure of “4-(Cyclopentylmethyl)-1,4-thiazinane 1,1-dioxide” would consist of a thiazinane ring with a cyclopentylmethyl group attached to one of the carbon atoms. The ‘1,1-dioxide’ indicates the presence of two oxygen atoms, each attached to a different carbon atom in the ring.

Chemical Reactions Analysis

The chemical reactions of “4-(Cyclopentylmethyl)-1,4-thiazinane 1,1-dioxide” would depend on the specific conditions and reagents used. The compound contains several functional groups that could potentially react under suitable conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-(Cyclopentylmethyl)-1,4-thiazinane 1,1-dioxide” would depend on the specific structure of the compound. Factors such as polarity, molecular weight, and the presence of functional groups would all influence these properties.

Scientific Research Applications

Pharmacology

Antihypertensive Applications: The compound has been explored for its potential in treating hypertension. .

Anticancer Potential: .

Agriculture

Antifungal Activities: .

Material Science

Organic Semiconductor Development: .

Biochemistry

Enzyme Modulation: .

Environmental Science

Pollution Mitigation: .

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards of “4-(Cyclopentylmethyl)-1,4-thiazinane 1,1-dioxide”. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

Future research could focus on synthesizing “4-(Cyclopentylmethyl)-1,4-thiazinane 1,1-dioxide” and studying its properties and potential applications. Given the biological activities reported for similar compounds, it could be of interest in fields such as medicinal chemistry.

Mechanism of Action

Target of Action

Similar compounds, such as 1,2,4-benzothiadiazine-1,1-dioxides, have been reported to interact with various targets, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer targets, katp channel activators, and ampa receptor modulators .

Mode of Action

It’s worth noting that the thiazole ring, a component of the compound, is known to interact with biological targets through various mechanisms, contributing to a wide range of activities .

Biochemical Pathways

Related compounds have been reported to influence a variety of pathways, including those involved in antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer activities .

Pharmacokinetics

Similar compounds, such as 1,2,4-benzothiadiazine-1,1-dioxides, have been studied for their pharmacokinetic properties .

Result of Action

Related compounds have been reported to exhibit a variety of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer effects .